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Compound of Interest

Compound Name: Ethyl 3,5-difluorobenzoylformate

L Get Quote

Cat. No.: B1302089

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical reagents like Ethyl 3,5-
difluorobenzoylformate. Adherence to strict safety protocols minimizes risks and ensures the
integrity of experimental work. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans for Ethyl 3,5-difluorobenzoylformate.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl 3,5-difluorobenzoylformate

is provided in the table below.

Property

Value

CAS Number

208259-57-8[1][2]

Molecular Formula

F2CsH3COCO2C2H5[1][2]

Molecular Weight 214.17 g/mol [1][2]

Boiling Point 247.4 °C (lit)[1][2]

Density 1.27 g/mL at 25 °C (lit.)[1][2]

Flash Point 65.56 °C (150.0 °F) - closed cup[1][2]

Refractive Index

n20/D 1.482 (lit.)[1][2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is essential when handling Ethyl 3,5-

difluorobenzoylformate to protect from potential hazards such as chemical burns, inhalation,

and accidental exposure.[3]

PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times to
protect from splashes or

fumes.[4]

Hand Protection

Chemical-resistant gloves

Neoprene or nitrile gloves are
recommended.[5] Inspect
gloves for tears or
contamination before each

use.

Respiratory Protection

Dust mask type N95 (US) or
multi-purpose combination
respirator cartridge (US)

Use in well-ventilated areas or

under a fume hood.[6]

Skin and Body Protection

Lab coat or apron

A lab coat should be worn to
protect skin and clothing from

spills.[4]

Handling and Storage Protocols

Proper handling and storage are critical to maintain the integrity of Ethyl 3,5-

difluorobenzoylformate and ensure a safe laboratory environment.

Handling:

o Always handle hazardous chemicals in a well-ventilated area, preferably within a chemical

fume hood.[6]

» Avoid direct contact with skin and eyes.[7]

e Do not inhale dust or vapors.[7]
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o Use appropriate equipment for all transfers and measurements to minimize the risk of spills.

[8]
e Wash hands thoroughly after handling.[9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[1][2]

Store separately from incompatible materials such as strong oxidizing agents.[8]

The storage class for this chemical is 10 - Combustible liquids.[1][2]

Emergency Procedures

In the event of an emergency, follow these procedures:
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Emergency Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[9]

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) . T
minutes. Seek medical attention if irritation

persists.[9]

) Move the person to fresh air. If breathing is
Inhalation o ) ] ]
difficult, give oxygen. Seek medical attention.

Do not induce vomiting. Rinse mouth with water.
) Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[7]

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,

_ vermiculite, sand) and place in a suitable
spil container for disposal. For large spills, contain
the spill and contact environmental health and

safety personnel.[3]

Disposal Plan

Dispose of Ethyl 3,5-difluorobenzoylformate and any contaminated materials in accordance
with local, state, and federal regulations.

o Chemical Waste: Unused or waste Ethyl 3,5-difluorobenzoylformate should be treated as
hazardous waste. It is recommended to burn the material in a chemical incinerator equipped
with an afterburner and scrubber.[7] Offer surplus and non-recyclable solutions to a licensed
disposal company.[7]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and empty containers, should be disposed of as hazardous waste.

[7]
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Experimental Workflow for Handling Ethyl 3,5-
difluorobenzoylformate

The following diagram illustrates the standard workflow for safely handling Ethyl 3,5-

difluorobenzoylformate in a laboratory setting.
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Caption: Workflow for handling Ethyl 3,5-difluorobenzoylformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Ethyl 3,5-
difluorobenzoylformate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302089#personal-protective-equipment-for-
handling-ethyl-3-5-difluorobenzoylformate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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